N-(2-(4-(furan-2-yl)-1H-pyrazol-1-yl)ethyl)-2-(4-(isopropylthio)phenyl)acetamide

• IUPAC Name: N-[2-[4-(furan-2-yl)pyrazol-1-yl]ethyl]-2-(4-propan-2-ylsulfanylphenyl)acetamide
• InChI: InChI=1S/C20H23N3O2S/c1-15(2)26-18-7-5-16(6-8-18)12-20(24)21-9-10-23-14-17(13-22-23)19-4-3-11-25-19/h3-8,11,13-15H,9-10,12H2,1-2H3,(H,21,24)
• InChI Key: LTMJINZMYJXFLB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)CC(=O)NCCN2C=C(C=N2)C3=CC=CO3
• Molecular Formula: C20H23N3O2S
• Molecular Weight: 369.5 g/mol

Description

N-(2-(4-(furan-2-yl)-1H-pyrazol-1-yl)ethyl)-2-(4-(isopropylthio)phenyl)acetamide, also known as Furanopyrazole, is a chemical compound that has been extensively studied for its potential use in scientific research.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

• Novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives have been synthesized and characterized. These complexes, along with their ligands, showed significant antioxidant activity, demonstrating the potential for the development of antioxidant agents (Chkirate et al., 2019).

Antimicrobial Activity

• Chitosan Schiff bases based on heterocyclic moieties, including furan-2-yl pyrazole derivatives, have been synthesized and displayed antimicrobial activity against various bacteria and fungi, indicating their potential as antimicrobial agents (Hamed et al., 2020).

Synthetic Methodologies and Bioactive Compounds

• The decarboxylative Claisen rearrangement of furan-2-ylmethyl tosylacetates has been explored for the synthesis of heteroaromatic compounds, demonstrating a synthetic approach to diverse bioactive molecules (Craig et al., 2005).
• Synthesis and evaluation of naphtho[2,1-b]furan derivatives bearing a pyrazole nucleus have revealed promising effects against bacteria and fungi, underscoring the therapeutic potential of such compounds (El-Wahab et al., 2011).

Biological and Pharmacological Potential

• Novel pyrazoline derivatives have been synthesized and evaluated for their antimicrobial and anticancer activities, highlighting the broad spectrum of biological activities of furan-2-yl phenyl pyrazoline compounds (Zaki et al., 2018).